Cas no 2680833-71-8 (tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate
• CAS No: 2680833-71-8
• MF: C₁₂H₁₅BrFNO₂
• MW: 304.155406236649
• CID: 5635234
• PubChem ID: 165922773
• Update Time: 2025-10-05

tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate
• 2680833-71-8
• EN300-28291064

• Inchi： 1S/C12H15BrFNO2/c1-7-9(13)5-8(14)6-10(7)15-11(16)17-12(2,3)4/h5-6H,1-4H3,(H,15,16)
• InChI Key： NHPBVAJQMXJMNO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 303.02702g/mol
• Monoisotopic Mass: 303.02702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate

Comprehensive Guide to tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate (CAS No. 2680833-71-8): Properties, Applications, and Market Insights

The compound tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate (CAS No. 2680833-71-8) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. This halogenated aromatic compound features a unique combination of bromo and fluoro substituents, making it particularly valuable for structure-activity relationship (SAR) studies and drug discovery applications. Researchers frequently search for "tert-butyl carbamate derivatives" and "halogenated phenyl carbamates" due to their growing importance in medicinal chemistry.

From a chemical perspective, 2680833-71-8 demonstrates interesting properties that make it suitable for various synthetic applications. The presence of both electron-withdrawing halogen groups and the sterically hindered tert-butyloxycarbonyl (Boc) protecting group creates opportunities for selective chemical transformations. Many scientists investigating "Boc-protected anilines" or "multi-halogenated carbamates" will find this compound particularly relevant to their work. Recent trends in green chemistry have also increased interest in such building blocks for sustainable synthesis.

The pharmaceutical applications of tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate are particularly noteworthy. As a protected aniline derivative, it serves as a crucial intermediate in the development of various small molecule therapeutics. The compound's structural features align with current research trends in kinase inhibitor development and targeted protein degradation (PROTACs), addressing frequent search queries like "fluorinated drug intermediates" and "brominated building blocks for medicinal chemistry". Its potential in central nervous system (CNS) drug discovery is especially promising due to the blood-brain barrier permeability often associated with fluorinated compounds.

In material science applications, CAS 2680833-71-8 offers unique possibilities for creating functionalized polymers and advanced materials. The combination of halogen atoms and carbamate functionality allows for subsequent modifications through various cross-coupling reactions, answering common search terms such as "Suzuki coupling precursors" and "Buchwald-Hartwig amination substrates". Recent advancements in organic electronic materials have further increased demand for such precisely functionalized aromatic compounds.

The synthetic versatility of tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate makes it valuable for parallel synthesis and combinatorial chemistry approaches. Researchers exploring "diversity-oriented synthesis" or "fragment-based drug design" frequently require such building blocks. The Boc protecting group can be selectively removed under mild acidic conditions, while the halogen substituents enable further functionalization through modern transition metal-catalyzed reactions.

From a market perspective, the demand for 2680833-71-8 has been steadily increasing, particularly in regions with strong pharmaceutical innovation ecosystems. The compound addresses several current industry needs, including the development of next-generation therapeutics and precision agrochemicals. Supply chain considerations for such specialty chemicals have become particularly important in light of recent global events affecting chemical manufacturing and distribution.

Quality control aspects of tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate are crucial for research applications. Analytical techniques such as HPLC purity analysis, mass spectrometry characterization, and NMR spectral verification ensure the compound meets rigorous standards for drug discovery research. These quality parameters respond to frequent search queries about "certified chemical reference standards" and "high-purity research chemicals".

Storage and handling recommendations for CAS 2680833-71-8 follow standard protocols for organic compounds. The material should be kept in airtight containers under inert atmosphere when appropriate, protected from moisture and light to maintain stability. These precautions address common concerns about "chemical storage best practices" and "handling sensitive reagents" frequently searched by laboratory professionals.

Future research directions involving tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate may explore its potential in bioconjugation chemistry and prodrug development. The compound's structural features make it suitable for creating targeted drug delivery systems, answering growing interest in "smart therapeutics" and "precision medicine approaches". As the pharmaceutical industry continues to emphasize molecular complexity in drug design, such specialized building blocks will likely see increased utilization.

Environmental and regulatory considerations for 2680833-71-8 reflect general guidelines for research chemicals. Proper waste disposal procedures should be followed according to local regulations, addressing common queries about "chemical waste management" and "laboratory safety protocols". The compound's applications in green chemistry initiatives may further enhance its profile as researchers seek more sustainable synthetic approaches.

In conclusion, tert-butyl N-(3-bromo-5-fluoro-2-methylphenyl)carbamate (CAS No. 2680833-71-8) represents a versatile and valuable compound for modern chemical research. Its unique combination of halogen substituents and protecting group chemistry makes it particularly useful for medicinal chemistry, materials science, and method development applications. As scientific inquiry continues to advance in these areas, the importance of such specialized chemical building blocks will only grow, making them essential tools for innovation across multiple disciplines.